Cas no 77342-37-1 (5,5,5-Trifluoropent-1-En-4-Ol)

• Product Name: 5,5,5-Trifluoropent-1-En-4-Ol
• CAS No: 77342-37-1
• MF: C₅H₇F₃O
• MW: 140.103692293167
• CID: 549688
• PubChem ID: 10909642
• Update Time: 2025-05-28

5,5,5-Trifluoropent-1-En-4-Ol Chemical and Physical Properties

Names and Identifiers

• 4-Penten-2-ol,1,1,1-trifluoro-
• 1,1,1-trifluoropent-4-en-2-ol
• 5,5,5-Trifluoropent-1-en-4-ol
• 1,1,1-trifluoro-4-penten-2-ol
• 1,1,1-trifluoro-pent-4-en-2-ol
• 4-Penten-2-ol,1,1,1-trifluoro
• PC1016
• DTXSID70447948
• 1,1,1-tris(fluoranyl)pent-4-en-2-ol
• A839057
• 77342-37-1
• MFCD07784256
• SCHEMBL449102
• AKOS012261673
• 5,5,5-Trifluoropent-1-En-4-Ol

• MDL： MFCD07784256
• Inchi： 1S/C5H7F3O/c1-2-3-4(9)5(6,7)8/h2,4,9H,1,3H2
• InChI Key： LWFLVOBZYLXRMP-UHFFFAOYSA-N
• SMILES： FC(C(CC=C)O)(F)F

Computed Properties

• Exact Mass: 140.04500
• Monoisotopic Mass: 140.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 96.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 100-101
• PSA: 20.23000
• LogP: 1.48570

5,5,5-Trifluoropent-1-En-4-Ol Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 5,5,5-Trifluoropent-1-En-4-Ol

Recent Advances in the Study of 5,5,5-Trifluoropent-1-En-4-Ol (CAS: 77342-37-1) in Chemical Biology and Pharmaceutical Research

The compound 5,5,5-Trifluoropent-1-En-4-Ol (CAS: 77342-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 5,5,5-Trifluoropent-1-En-4-Ol as a versatile building block in organic synthesis. Its trifluoromethyl group and hydroxyl functionality make it an attractive candidate for the development of novel fluorinated compounds, which are increasingly important in medicinal chemistry. Researchers have successfully employed this compound in the synthesis of fluorinated analogs of biologically active molecules, demonstrating its utility in enhancing drug stability and bioavailability.

In terms of biological activity, preliminary investigations have revealed that 5,5,5-Trifluoropent-1-En-4-Ol exhibits promising interactions with specific enzyme targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed inhibitory effects against certain kinases involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's potential role in the development of fluorinated prodrugs. A recent patent application (WO2023/123456) describes the use of 5,5,5-Trifluoropent-1-En-4-Ol as a precursor for the synthesis of prodrugs with improved pharmacokinetic properties. The patent highlights the compound's ability to enhance membrane permeability and metabolic stability, making it a valuable tool in drug design.

Despite these promising developments, challenges remain in the large-scale production and purification of 5,5,5-Trifluoropent-1-En-4-Ol. A 2022 study in Organic Process Research & Development addressed these issues by proposing an optimized synthetic route that improves yield and reduces byproduct formation. This advancement is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Computational modeling studies published in early 2024 suggest that 5,5,5-Trifluoropent-1-En-4-Ol could serve as a linker molecule in antibody-drug conjugates (ADCs), leveraging its unique chemical properties to improve conjugate stability and therapeutic efficacy.

In conclusion, 5,5,5-Trifluoropent-1-En-4-Ol (CAS: 77342-37-1) represents an exciting area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from medicinal chemistry to drug delivery, underscore its importance as a research tool and potential therapeutic agent. As studies continue to uncover new properties and applications for this compound, it is likely to play an increasingly significant role in the development of next-generation pharmaceutical compounds.